Cas no 2034277-73-9 (3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole
• CAS No: 2034277-73-9
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 5951208
• PubChem ID: 119102353
• Update Time: 2025-08-05

3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole
• 3-(1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)-1,2,4-oxadiazole
• 2034277-73-9
• F6524-2001
• 3-{1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}-1,2,4-oxadiazole
• AKOS026694111
• 3-[1-(1,2-dimethylimidazol-4-yl)sulfonylpyrrolidin-3-yl]-1,2,4-oxadiazole

• Inchi： 1S/C11H15N5O3S/c1-8-13-10(6-15(8)2)20(17,18)16-4-3-9(5-16)11-12-7-19-14-11/h6-7,9H,3-5H2,1-2H3
• InChI Key： OKBLUTGFNGLFCA-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(N1CCC(C2=NOC=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 297.08956053g/mol
• Monoisotopic Mass: 297.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Additional information on 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole

Introduction to 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole and Its CAS No. 2034277-73-9

Compounds with the chemical identity CAS No. 2034277-73-9 and the product name 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole represent a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of such molecules often involve intricate organic transformations and require a deep understanding of both molecular architecture and biological interactions.

The core structure of 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a sulfonyl group linked to a pyrrolidine ring provides a scaffold that can interact with biological targets in a specific manner. Additionally, the 1H-imidazole moiety appended to the sulfonyl group introduces further complexity, potentially enhancing binding affinity and selectivity. These structural features make this compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The 1,2,4-triazole core is particularly noteworthy for its presence in numerous bioactive molecules. In the case of 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole, the integration of this motif with other pharmacophores has led to the development of novel compounds with potential applications in various therapeutic areas.

The synthesis of such complex molecules often involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to construct intricate molecular frameworks with high efficiency. For instance, the introduction of the sulfonyl group into the pyrrolidine ring can be achieved through nucleophilic substitution reactions or metal-catalyzed coupling reactions. These synthetic strategies are critical for producing compounds with the desired structural features and biological properties.

The biological activity of 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits potent activity against various biological targets. For example, it has shown promise as an inhibitor of enzymes involved in inflammatory pathways. Additionally, its ability to interact with specific receptors or ion channels makes it a valuable candidate for further development in therapeutic applications.

The development of new drugs is often a lengthy and complex process that involves extensive testing to ensure safety and efficacy. Computational modeling and high-throughput screening techniques have played a crucial role in accelerating this process by allowing researchers to predict the biological activity of compounds before they are synthesized. In the case of CAS No. 2034277-73-9, these methodologies have been used to identify potential lead structures that exhibit desirable pharmacological properties.

The structural diversity of heterocyclic compounds like 3-{1-(1,2-dimethyl-1H-imidazol-4-yl)sulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole offers numerous opportunities for drug discovery. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in the search for novel therapeutics that can address unmet medical needs.

In conclusion, compounds such as CAS No. 2034277-73-9 represent a significant advancement in pharmaceutical chemistry due to their unique structural features and potential therapeutic applications. The synthesis and characterization of these molecules require a deep understanding of both organic chemistry and biological interactions. Further research is needed to fully elucidate their mechanisms of action and explore their potential in clinical settings.